1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate

• CAS No.: 138975-98-1
• Molecular Formula: C15H8O5
• Molecular Weight: 268.22 g/mol
• IUPAC Name: (1,3-dioxo-2-benzofuran-4-yl) benzoate
• InChI: InChI=1S/C15H8O5/c16-13(9-5-2-1-3-6-9)19-11-8-4-7-10-12(11)15(18)20-14(10)17/h1-8H
• InChI Key: WSSBCSBPPNVTHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=CC3=C2C(=O)OC3=O

Description

1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate is an organic compound that belongs to the class of benzofuran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate typically involves the reaction of phthalic anhydride with appropriate benzoic acid derivatives. The reaction is usually carried out under reflux conditions in the presence of a suitable catalyst, such as sulfuric acid or phosphoric acid, to facilitate the esterification process .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes where phthalic anhydride and benzoic acid derivatives are reacted in the presence of a catalyst. The reaction mixture is then purified through distillation or recrystallization to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can lead to a variety of substituted benzofuran derivatives .

Scientific Research Applications

1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials with specific properties, such as polymers and resins

Mechanism of Action

The mechanism of action of 1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-Dioxo-1,3-dihydro-2-benzofuran-4-yl)acetamide
• 4-(1,3-Dioxo-2-benzofuran-5-yl)phenyl derivatives
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-yl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate .

Uniqueness

1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl benzoate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its benzofuran core and ester functional group make it versatile for various chemical transformations and applications .

Synthesis routes and methods

Procedure details

4-Fluorophthalic anhydride (0.44 g, 2.6 mmol shown as FPAN in table below), potassium fluoride (Aldrich, 0.18 g, 3.1 mmol), benzoic acid (Aldrich, 0.28 g, 2.3 mmol shown as BzOH in table below) and dimethyl formamide (Aldrich, 3 ml) were heated in a 160° C. oil bath. The reaction was monitored by GC and showed the following results (BOPAN=benzoyloxyphthalic anhydride; ODPAN=oxydiphthalic anhydride; and HOPAN=hydroxyphthalic anhydride):